Cas no 1805587-94-3 (4-\u200bAmino-\u200b2,\u200b5-\u200bbis(trifluoromethyl)\u200bphenol)

• Product Name: 4-\u200bAmino-\u200b2,\u200b5-\u200bbis(trifluoromethyl)\u200bphenol
• CAS No: 1805587-94-3
• MF: C₈H₅F₆NO
• MW: 245.121823072433
• CID: 4778019
• Update Time: 2025-08-05

4-\u200bAmino-\u200b2,\u200b5-\u200bbis(trifluoromethyl)\u200bphenol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2,5-bis(trifluoromethyl)phenol
• 2,5-Bis(trifluoromethyl)-4-hydroxyaniline
• 4-\u200bAmino-\u200b2,\u200b5-\u200bbis(trifluoromethyl)\u200bphenol

• Inchi： 1S/C8H5F6NO/c9-7(10,11)3-2-6(16)4(1-5(3)15)8(12,13)14/h1-2,16H,15H2
• InChI Key： ORFQDRFRWVRQKB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C(F)(F)F)=CC=1N)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 250
• XLogP3: 2.7
• Topological Polar Surface Area: 46.2

Additional information on 4-\u200bAmino-\u200b2,\u200b5-\u200bbis(trifluoromethyl)\u200bphenol

4-Amino-2,5-Bis(trifluoromethyl)Phenol: A Comprehensive Overview

4-Amino-2,5-bis(trifluoromethyl)phenol, also known by its CAS number 1805587-94-3, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes an amino group (-NH₂) at the para position and two trifluoromethyl groups (-CF₃) at the meta positions of a phenolic ring. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable component in various applications.

The synthesis of 4-amino-2,5-bis(trifluoromethyl)phenol typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. One notable approach involves the use of electrophilic substitution reactions on a suitably substituted phenol derivative. The introduction of the trifluoromethyl groups is often achieved through nucleophilic aromatic substitution or other fluorination techniques, depending on the specific conditions and desired regioselectivity.

One of the most intriguing aspects of this compound is its electronic properties. The electron-withdrawing trifluoromethyl groups significantly influence the reactivity of the phenolic ring. This makes 4-amino-2,5-bis(trifluoromethyl)phenol an excellent candidate for applications in electronic materials, such as organic semiconductors and conductive polymers. Recent studies have demonstrated its potential as a building block for advanced materials with tailored electronic characteristics.

In addition to its electronic applications, this compound has shown promise in medicinal chemistry. The amino group provides a site for further functionalization, enabling the creation of bioactive molecules with potential therapeutic applications. Researchers have explored its use as a precursor for drug delivery systems and as a component in bioconjugates designed for targeted drug delivery.

The environmental impact of 4-amino-2,5-bis(trifluoromethyl)phenol has also been a topic of interest. Due to its stability and resistance to degradation under certain conditions, there is growing concern about its persistence in the environment. However, recent studies suggest that under specific microbial or chemical treatment conditions, it can be effectively degraded into less harmful byproducts.

In terms of safety considerations, handling this compound requires adherence to standard laboratory protocols due to its potential hazards when exposed to heat or oxidizing agents. Proper storage and disposal practices are essential to minimize risks associated with its use.

The versatility of 4-amino-2,5-bis(trifluoromethyl)phenol continues to drive research into its applications across diverse fields. As new synthetic methods and characterization techniques emerge, this compound is expected to play an increasingly important role in both academic and industrial settings.